Cas no 36845-81-5 (1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone)
36845-81-5 structure
Product Name:1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone
CAS No:36845-81-5
MF:C12H12N2O
MW:200.236482620239
CID:2939530
Update Time:2023-08-10
1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone
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- Inchi: 1S/C12H12N2O/c1-9-8-12(10(2)15)13-14(9)11-6-4-3-5-7-11/h3-8H,1-2H3
- InChI Key: HTHIINXQXYDJSR-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C(C)N(C2C=CC=CC=2)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- XLogP3: 2.3
- Topological Polar Surface Area: 34.9
1-(5-methyl-1-phenyl-1H-pyrazol-3-yl)-ethanone Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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